N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-nitrobenzyl)thio]acetamide

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-2-[(4-nitrophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C13H12N4O5S/c18-11(15-10-5-14-13(20)16-12(10)19)7-23-6-8-1-3-9(4-2-8)17(21)22/h1-5H,6-7H2,(H,15,18)(H2,14,16,19,20)
• InChI Key: KELGLBAFIMDEBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCC(=O)NC2=CNC(=O)NC2=O)[N+](=O)[O-]
• Molecular Formula: C13H12N4O5S
• Molecular Weight: 336.33 g/mol

Description

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-nitrobenzyl)thio]acetamide, also known as DTNB, is a compound that has been widely used for scientific research. DTNB is a thiol reagent that reacts with sulfhydryl groups in proteins and peptides, making it a valuable tool for studying the structure and function of biomolecules.

Mechanism of Action

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-nitrobenzyl)thio]acetamide reacts with sulfhydryl groups in proteins and peptides by forming a mixed disulfide bond. The reaction between this compound and sulfhydryl groups is rapid and irreversible, making it a valuable tool for studying the structure and function of biomolecules.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of some enzymes by reacting with their active site sulfhydryl groups. This compound has also been shown to induce oxidative stress in cells by depleting the intracellular pool of reduced glutathione. However, the physiological relevance of these effects is still unclear.

Advantages and Limitations for Lab Experiments

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-nitrobenzyl)thio]acetamide has several advantages as a thiol reagent for lab experiments. It is easy to use, reacts rapidly with sulfhydryl groups, and forms a stable product that can be easily measured. However, this compound has some limitations as well. It reacts with all sulfhydryl groups, including those that are buried in the protein interior, which can make it difficult to study specific sulfhydryl groups. This compound also has a relatively low reactivity compared to other thiol reagents, which can limit its usefulness in some experiments.

Future Directions

There are several future directions for research on N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-nitrobenzyl)thio]acetamide. One area of interest is the development of new thiol reagents that are more specific and reactive than this compound. Another area of interest is the use of this compound in combination with other techniques, such as mass spectrometry, to study the structure and function of biomolecules. Finally, there is a need for more research on the physiological relevance of the biochemical effects of this compound.

Synthesis Methods

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-nitrobenzyl)thio]acetamide can be synthesized by reacting 2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid with 4-nitrobenzyl mercaptan in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-nitrobenzyl)thio]acetamide has been widely used in scientific research as a thiol reagent for studying the structure and function of biomolecules. It has been used to measure the concentration of sulfhydryl groups in proteins, to study the kinetics of enzyme-catalyzed reactions, and to investigate the role of sulfhydryl groups in protein folding and stability. This compound has also been used to study the interaction between proteins and small molecules, such as drugs and inhibitors.